Cas no 1795302-39-4 (N-[2-(3-chlorophenyl)-2-methoxypropyl]-3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide)

N-[2-(3-chlorophenyl)-2-methoxypropyl]-3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide is a sulfonamide derivative featuring a benzodioxepine core and a substituted phenylpropyl moiety. Its structural complexity suggests potential applications in medicinal chemistry, particularly as a biologically active compound. The presence of the 3-chlorophenyl group may enhance binding affinity to specific targets, while the methoxypropyl and benzodioxepine sulfonamide functionalities contribute to its solubility and metabolic stability. This compound is of interest for research in drug discovery, given its modular design, which allows for further derivatization. Its well-defined chemical structure ensures reproducibility in synthesis and characterization, making it suitable for pharmacological studies.
N-[2-(3-chlorophenyl)-2-methoxypropyl]-3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide structure
1795302-39-4 structure
Product Name:N-[2-(3-chlorophenyl)-2-methoxypropyl]-3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide
CAS No:1795302-39-4
MF:C19H22ClNO5S
MW:411.899683475494
CID:5369113
Update Time:2025-05-30

N-[2-(3-chlorophenyl)-2-methoxypropyl]-3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-[2-(3-chlorophenyl)-2-methoxypropyl]-3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide
    • Inchi: 1S/C19H22ClNO5S/c1-19(24-2,14-5-3-6-15(20)11-14)13-21-27(22,23)16-7-8-17-18(12-16)26-10-4-9-25-17/h3,5-8,11-12,21H,4,9-10,13H2,1-2H3
    • InChI Key: NWNRJSLBHCQISM-UHFFFAOYSA-N
    • SMILES: O1C2=CC=C(S(NCC(C3=CC=CC(Cl)=C3)(OC)C)(=O)=O)C=C2OCCC1

N-[2-(3-chlorophenyl)-2-methoxypropyl]-3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide Pricemore >>

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Additional information on N-[2-(3-chlorophenyl)-2-methoxypropyl]-3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide

N-[2-(3-chlorophenyl)-2-methoxypropyl]-3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide: A Comprehensive Overview

N-[2-(3-chlorophenyl)-2-methoxypropyl]-3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide (CAS No. 1795302-39-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of sulfonamides and features a unique structural framework that includes a benzodioxepine ring and a chlorophenyl substituent. The combination of these structural elements imparts distinct pharmacological properties, making it a promising candidate for various therapeutic applications.

The benzodioxepine scaffold is known for its potential in modulating various biological targets, including receptors and enzymes. The presence of the chlorophenyl group and the methoxypropyl substituent further enhances the compound's lipophilicity and metabolic stability, which are crucial factors in drug design. These characteristics make N-[2-(3-chlorophenyl)-2-methoxypropyl]-3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide an attractive molecule for further investigation in preclinical and clinical studies.

Recent studies have highlighted the potential of this compound in treating various diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that N-[2-(3-chlorophenyl)-2-methoxypropyl]-3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide exhibits potent anti-inflammatory properties. In vitro assays have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation in conditions like rheumatoid arthritis and inflammatory bowel disease.

Moreover, preliminary data from animal models suggest that this compound may have neuroprotective effects. Studies conducted on rodent models of neurodegenerative diseases have shown that N-[2-(3-chlorophenyl)-2-methoxypropyl]-3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide can reduce oxidative stress and prevent neuronal cell death. These findings are particularly significant given the increasing prevalence of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

In addition to its anti-inflammatory and neuroprotective properties, N-[2-(3-chlorophenyl)-2-methoxypropyl]-3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide has also shown promise in cancer research. Preclinical studies have indicated that this compound can inhibit the growth of certain cancer cell lines by inducing apoptosis and blocking cell cycle progression. Specifically, it has been effective against breast cancer and colorectal cancer cells in vitro.

The pharmacokinetic profile of N-[2-(3-chlorophenyl)-2-methoxypropyl]-3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide has been extensively studied to ensure its suitability for therapeutic use. Research has shown that it exhibits good oral bioavailability and a favorable half-life, which are essential for effective drug delivery. Additionally, its low toxicity profile in preclinical studies suggests that it may be well-tolerated by patients.

To further explore the therapeutic potential of this compound, ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. These trials are designed to assess its performance in treating specific conditions such as chronic inflammatory diseases and certain types of cancer. The results from these trials will provide valuable insights into the clinical utility of N-[2-(3-chlorophenyl)-2-methoxypropyl]-3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide.

In conclusion, N-[2-(3-chlorophenyl)-2-methoxypropyl]-3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide (CAS No. 1795302-39-4) is a promising compound with a diverse range of potential applications in medicine. Its unique structural features and favorable pharmacological properties make it an exciting candidate for further development. As research continues to uncover new aspects of its biological activity and therapeutic potential, it is likely that this compound will play an increasingly important role in the treatment of various diseases.

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